Cas no 1396768-57-2 (1-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}propan-1-one)

• Product Name: 1-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}propan-1-one
• CAS No: 1396768-57-2
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5365490
• Update Time: 2025-11-01

1-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]propan-1-one
• 1-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}propan-1-one

• Inchi： 1S/C18H24N4O/c1-2-17(23)21-13-10-20(11-14-21)12-15-22-9-8-19-18(22)16-6-4-3-5-7-16/h3-9H,2,10-15H2,1H3
• InChI Key： XPHSGDVXOYFRCZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(CCN2C(C3=CC=CC=C3)=NC=C2)CC1)(=O)CC

Additional information on 1-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}propan-1-one

Research Brief on 1-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}propan-1-one (CAS: 1396768-57-2)

This research brief provides an in-depth analysis of the latest advancements and findings related to the compound 1-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}propan-1-one (CAS: 1396768-57-2). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The brief synthesizes recent studies, highlighting key discoveries, methodologies, and implications for future research and drug development.

The compound, characterized by its unique piperazine and imidazole moieties, has been investigated for its role as a modulator of various biological targets. Recent studies have focused on its pharmacokinetic properties, binding affinities, and potential as a lead compound in the treatment of neurological and inflammatory disorders. The structural features of 1396768-57-2 suggest a high degree of specificity, making it a promising candidate for further optimization and clinical evaluation.

One of the pivotal studies published in 2023 explored the compound's interaction with serotonin receptors, particularly the 5-HT2A subtype. The research employed molecular docking simulations and in vitro assays to demonstrate its high affinity and selectivity. These findings open new avenues for the development of novel antipsychotic agents with improved efficacy and reduced side effects. The study also highlighted the compound's favorable metabolic stability, a critical factor in its potential translation to clinical use.

Another significant area of research involves the anti-inflammatory properties of 1396768-57-2. A recent preclinical study demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models. The mechanism of action appears to involve the modulation of NF-κB signaling pathways, suggesting its utility in treating chronic inflammatory conditions. These results were corroborated by in vivo experiments, which showed a marked reduction in inflammation without significant toxicity.

In addition to its therapeutic potential, the synthetic pathways for 1396768-57-2 have been optimized to enhance yield and purity. A 2024 publication detailed a novel catalytic method that reduces the number of synthetic steps while maintaining high enantiomeric purity. This advancement is crucial for scaling up production and facilitating further pharmacological studies. The paper also discussed the compound's stability under various physiological conditions, reinforcing its suitability for long-term therapeutic use.

Despite these promising developments, challenges remain in the clinical translation of 1396768-57-2. Issues such as bioavailability, potential off-target effects, and formulation stability need to be addressed in subsequent research phases. Ongoing studies are exploring prodrug strategies and nanoparticle-based delivery systems to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the compound's progression through the drug development pipeline.

In conclusion, 1-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}propan-1-one represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological profile and structural versatility make it a valuable candidate for further investigation. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetics, and evaluating its safety and efficacy in human trials. The compound's journey from bench to bedside exemplifies the dynamic and iterative nature of modern medicinal chemistry.